2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide

• IUPAC Name: 2-(3-thiophen-2-yl-1H-1,2,4-triazol-5-yl)acetohydrazide
• InChI: InChI=1S/C8H9N5OS/c9-11-7(14)4-6-10-8(13-12-6)5-2-1-3-15-5/h1-3H,4,9H2,(H,11,14)(H,10,12,13)
• InChI Key: SLIVYVCYCXGPRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NNC(=N2)CC(=O)NN
• Molecular Formula: C8H9N5OS
• Molecular Weight: 223.26 g/mol

Description

2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazide derivative of 1,2,4-triazole, which has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of 2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cell. For example, it has been shown to inhibit the growth of certain bacterial and fungal strains by disrupting their cell membrane integrity.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide can affect various biochemical and physiological processes in living organisms. For example, it has been shown to induce apoptosis in cancer cells, reduce the production of reactive oxygen species, and inhibit the activity of certain enzymes involved in the metabolism of carbohydrates.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activity. However, its low solubility in water can make it challenging to work with in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer and infectious diseases. Another direction is to study its potential as a corrosion inhibitor in industrial applications. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more efficient synthesis methods.
In conclusion, 2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Scientific Research Applications

2-[5-(2-thienyl)-4H-1,2,4-triazol-3-yl]acetohydrazide has shown potential applications in various fields of scientific research. It has been studied for its antimicrobial, antifungal, and anticancer activities. This compound has also been investigated for its potential as a corrosion inhibitor, as well as its ability to inhibit the activity of certain enzymes.